Sodium 4-fluoro-1-(2,2,2-trifluoroethyl)-1H-benzo[d]imidazole-2-carboxylate

• IUPAC Name: sodium;4-fluoro-1-(2,2,2-trifluoroethyl)benzimidazole-2-carboxylate
• InChI: InChI=1S/C10H6F4N2O2.Na/c11-5-2-1-3-6-7(5)15-8(9(17)18)16(6)4-10(12,13)14;/h1-3H,4H2,(H,17,18);/q;+1/p-1
• InChI Key: NVKYUPWHYVIFAM-UHFFFAOYSA-M
• Canonical SMILES: C1=CC2=C(C(=C1)F)N=C(N2CC(F)(F)F)C(=O)[O-].[Na+]
• Molecular Formula: C10H5F4N2NaO2
• Molecular Weight: 284.14 g/mol

Description

Sodium 4-fluoro-1-(2,2,2-trifluoroethyl)-1H-benzo[d]imidazole-2-carboxylate is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is commonly referred to as TFEB or TFEIB, and it is a white crystalline powder that is soluble in water and organic solvents. TFEB is a derivative of benzo[d]imidazole and has a trifluoroethyl group attached to the imidazole ring. This compound has been used in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Organic Synthesis

Sodium 4-fluoro-1-(2,2,2-trifluoroethyl)-1H-benzo[d]imidazole-2-carboxylate and related compounds have been explored for their utility in organic synthesis. For instance, regio-selective hydroxysubstitution of fluorobenzoic acid derivatives has been demonstrated to facilitate the synthesis of fluorosalicylic acid derivatives, indicating potential applications in the synthesis of complex organic molecules (Umezu, Tabuchi, & Kimura, 2003). Furthermore, fluoroform has been utilized as a source of difluorocarbene for converting various nucleophiles into their difluoromethylated derivatives, showcasing the potential for the synthesis of N-CF2H heterocycles and difluoromethoxypyridines (Thomoson, Wang, & Dolbier, 2014).

Materials Science and Electrochemistry

In materials science, novel sodium salts based on imidazole derivatives have been synthesized for application in liquid nonaqueous sodium electrolytes, offering insights into the design of advanced materials for energy storage (Plewa-Marczewska et al., 2014). This research highlights the importance of such compounds in developing new electrolytes with improved performance characteristics for sodium-ion batteries.

Sensing and Detection Technologies

Benzimidazole-based optical probes, incorporating structures similar to Sodium 4-fluoro-1-(2,2,2-trifluoroethyl)-1H-benzo[d]imidazole-2-carboxylate, have been developed for the selective detection of multiple cations via dual-channel analysis. These probes have been successfully used for screening various metal ions, showcasing their potential in environmental monitoring and analytical chemistry (Kumar, Chhatwal, & Gupta, 2012).

Advanced Polymer Technologies

Research into novel blend membranes of partially fluorinated copolymers bearing azole functions with sulfonated PEEK for PEMFC operating at low relative humidity has revealed the influence of the nature of the N-heterocycle on membrane properties. These studies contribute to the development of high-performance materials for fuel cell applications (Campagne, David, Améduri, Jones, Roziere, & Roche, 2013).